N-(2,4-difluorophenyl)-2-[(4-phenylquinazolin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-(4-phenylquinazolin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C22H15F2N3OS/c23-15-10-11-19(17(24)12-15)25-20(28)13-29-22-26-18-9-5-4-8-16(18)21(27-22)14-6-2-1-3-7-14/h1-12H,13H2,(H,25,28)
• InChI Key: WYABIVACHMNWIW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NC(=NC3=CC=CC=C32)SCC(=O)NC4=C(C=C(C=C4)F)F
• Molecular Formula: C22H15F2N3OS
• Molecular Weight: 407.4 g/mol

Description

N-(2,4-difluorophenyl)-2-[(4-phenylquinazolin-2-yl)sulfanyl]acetamide, commonly known as Difopein, is a synthetic peptide that has gained significant attention in scientific research due to its potential therapeutic applications. Difopein is a small molecule that targets protein-protein interactions and has been shown to inhibit the growth of cancer cells.

Scientific Research Applications

Structural and Synthetic Applications

• Structural Aspects and Properties of Compounds : Research has explored the structural aspects and properties of compounds similar to N-(2,4-difluorophenyl)-2-[(4-phenylquinazolin-2-yl)sulfanyl]acetamide, focusing on their crystalline forms and fluorescence emissions upon interaction with different substances. For example, studies on amide-containing isoquinoline derivatives have provided insights into their gel formation, crystallization, and fluorescence properties under specific conditions (Karmakar, Sarma, & Baruah, 2007).

• Vibrational Spectroscopy and Molecular Docking Studies : The vibrational spectroscopy and molecular docking studies have been conducted on structurally related compounds to understand their molecular interactions, electrostatic potentials, and potential inhibitory activities against specific complexes. Such studies help in elucidating the molecular behavior and potential biological activities of these compounds (El-Azab et al., 2016).

Pharmacological and Biological Activities

• Antimicrobial Activities : Several studies have synthesized and evaluated derivatives of quinazolinone, including compounds structurally related to N-(2,4-difluorophenyl)-2-[(4-phenylquinazolin-2-yl)sulfanyl]acetamide, for their antimicrobial activities. These compounds have shown promising results against various bacterial and fungal strains, indicating their potential as antimicrobial agents (Patel & Shaikh, 2011).

• Cytotoxic and Antitumor Activities : The cytotoxic activity of novel sulfonamide derivatives has been assessed, highlighting their potential against cancer cell lines. Some compounds have demonstrated significant potency, suggesting their relevance in developing anticancer therapies (Ghorab et al., 2015).

• Anticancer Evaluation of Novel Compounds : Research on the synthesis, characterization, and in vitro anticancer evaluation of quinazolinone analogues and related compounds has shown significant broad-spectrum antitumor activity. Molecular docking studies have further elucidated their mechanisms of action and potential efficacy against specific cancer targets (Al-Suwaidan et al., 2016).